(3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone

• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol
• IUPAC Name: (3-fluorophenyl)-[4-(furan-2-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H17FN2O2/c17-14-4-1-3-13(11-14)16(20)19-8-6-18(7-9-19)12-15-5-2-10-21-15/h1-5,10-11H,6-9,12H2
• InChI Key: AECDRDLUBAOEPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)C3=CC(=CC=C3)F

Description

(3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone is a piperazine-based methanone derivative featuring a 3-fluorophenyl group and a furan-2-ylmethyl substitution on the piperazine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-FLUOROPHENYL)[4-(2-FURYLMETHYL)PIPERAZINO]METHANONE typically involves multi-step organic reactions. One common approach is to start with the preparation of the piperazine derivative, followed by the introduction of the furylmethyl group and the fluorophenyl group. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of (3-FLUOROPHENYL)[4-(2-FURYLMETHYL)PIPERAZINO]METHANONE may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize efficiency, reduce costs, and ensure consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(3-FLUOROPHENYL)[4-(2-FURYLMETHYL)PIPERAZINO]METHANONE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of (3-FLUOROPHENYL)[4-(2-FURYLMETHYL)PIPERAZINO]METHANONE include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halogens, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(3-FLUOROPHENYL)[4-(2-FURYLMETHYL)PIPERAZINO]METHANONE has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a candidate for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-FLUOROPHENYL)[4-(2-FURYLMETHYL)PIPERAZINO]METHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between (3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone and related piperazine-methanone derivatives:

Compound Name	Piperazine Substituent	Key Features	Biological Activity	Selectivity	References
(3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone	Furan-2-ylmethyl	Heteroaromatic furan group; 3-fluorophenyl enhances lipophilicity.	Not explicitly reported; inferred similarity to TRPC modulators.	Likely distinct due to furan substituent.
4-(5-Chloro-2-methylphenyl)piperazin-1-ylmethanone (PPZ1)	5-Chloro-2-methylphenyl	Chlorine and methyl groups increase steric bulk and lipophilicity.	Activates TRPC6 channels; cross-reactive with TRPC3/5.	Low selectivity due to TRPC3/7 cross-reactivity.
4-(4-Aminophenyl)piperazin-1-ylmethanone	4-Aminophenyl	Amino group enhances solubility; furan-2-yl at methanone position.	Synthesized via nitro reduction; anti-prion or neuroprotective activity implied.	Not reported.
(3-Fluorophenyl){4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}methanone	4-Methoxyphenylsulfonyl	Sulfonyl group increases polarity and electron-withdrawing effects.	Physicochemical properties suggest potential CNS activity; no explicit data.	Likely distinct due to sulfonyl group.
4-(2,4-Dichlorobenzyl)piperazin-1-ylmethanone	2,4-Dichlorobenzyl	Dichlorobenzyl enhances lipophilicity; isoquinoline adds aromatic complexity.	Tested as SARS-CoV-2 Mpro inhibitor; LC-HRMS data provided.	High molecular weight may limit bioavailability.
[4-(2-Fluorophenyl)piperazin-1-yl]piperidin-1-yl)(2-furyl)methanone	2-Fluorophenyl and piperidinyl	Additional piperidine ring; 2-furyl group similar to target compound.	Structural complexity may influence receptor binding.	Not reported.

Structural and Functional Analysis

• However, its smaller size could reduce steric hindrance, enhancing binding pocket accessibility . Sulfonyl Groups (): These substituents introduce polarity, possibly improving solubility but reducing membrane permeability. For example, the 4-methoxyphenylsulfonyl derivative has a calculated molecular weight of 378.42 g/mol, higher than the target compound . Chlorinated Aromatics (PPZ1, ): Chlorine atoms increase lipophilicity and may enhance CNS penetration but risk off-target interactions, as seen in PPZ1’s cross-reactivity with TRPC3/7 .
• Synthetic Pathways: The target compound’s synthesis likely involves nucleophilic substitution or palladium-catalyzed coupling, similar to 4-(4-aminophenyl)piperazin-1-ylmethanone (). In contrast, sulfonyl derivatives require sulfonylation steps with sulfonyl chlorides .

• Biological Selectivity :

  • PPZ1’s lack of selectivity for TRPC6 limits its therapeutic utility, whereas the target compound’s furan substituent may offer a more tailored interaction profile . Compounds with bulkier groups (e.g., dichlorobenzyl in ) may face bioavailability challenges despite potent in vitro activity .

Biological Activity

The compound (3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone is a novel chemical entity that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{17}\text{FN}_{4}\text{O}_{2}$$

This structure includes a piperazine ring, a furan moiety, and a fluorophenyl group, which are significant for its biological interactions.

1. Tyrosinase Inhibition

One of the primary areas of investigation for this compound is its inhibitory effect on tyrosinase (TYR), an enzyme critical in melanin biosynthesis. Compounds with similar structures have shown promising results in inhibiting TYR activity.

• Case Study : A derivative of the piperazine-based structure was evaluated for its inhibition of TYR from Agaricus bisporus. The compound exhibited an IC50 value of 0.18 μM , indicating it is significantly more potent than the reference compound kojic acid (IC50 = 17.76 μM) . This suggests that modifications to the piperazine moiety can enhance inhibitory activity.

2. Antimelanogenic Effects

In addition to inhibiting TYR, studies have indicated that certain derivatives can exert antimelanogenic effects on melanoma cell lines such as B16F10 without exhibiting cytotoxicity. This property is particularly beneficial for therapeutic applications in treating hyperpigmentation disorders.

• Research Findings : The competitive inhibition mechanism was confirmed through kinetic studies, where the binding affinity of the compound was analyzed using Lineweaver-Burk plots, demonstrating its potential as a therapeutic agent .

The mechanism by which (3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone inhibits TYR involves competitive binding to the active site of the enzyme. Docking studies have suggested that the fluorophenyl and furan groups play essential roles in stabilizing the interaction with TYR.

Comparative Analysis

To better understand the biological activity of (3-Fluorophenyl)[4-(furan-2-ylmethyl)piperazin-1-yl]methanone, a comparison with other known TYR inhibitors is presented in Table 1.

Compound Name	Structure	IC50 (μM)	Mechanism
Kojic Acid	-	17.76	Non-competitive
Compound A	-	0.18	Competitive
Compound B	-	5.00	Competitive